Cas no 91004-46-5 (3-3(-Nitrophenoxy)propionic Acid)

3-(3-Nitrophenoxy)propionic Acid is a nitroaromatic compound characterized by its carboxylic acid functional group and nitrophenoxy moiety. This structure imparts reactivity suitable for applications in organic synthesis, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its nitro group enhances electrophilic properties, facilitating further functionalization, while the propionic acid chain offers versatility in conjugation or derivatization. The compound exhibits moderate stability under standard conditions, making it manageable for controlled reactions. Its defined molecular architecture ensures consistent performance in synthetic pathways, contributing to precise and reproducible results in research and industrial processes.
3-3(-Nitrophenoxy)propionic Acid structure
91004-46-5 structure
Product Name:3-3(-Nitrophenoxy)propionic Acid
CAS No:91004-46-5
MF:C9H9NO5
MW:211.171462774277
MDL:MFCD09049926
CID:838736
PubChem ID:5315055
Update Time:2025-06-08

3-3(-Nitrophenoxy)propionic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Nitrophenoxy)propionic acid
    • 3-(3-nitrophenoxy)Propanoic acid
    • 3-<3-Nitro-phenoxy>-propionsaeure
    • ghl.PD_Mitscher_leg0.1281
    • Propanoic acid, 3-(3-nitrophenoxy)-
    • PubChem19207
    • SY008327
    • AB0027514
    • ST24028293
    • W9353
    • Z397585736
    • 91004-46-5
    • DS-1145
    • EN300-37560
    • AKOS000133761
    • 3-(3-NITROPHENOXY)PROPIONICACID
    • Z240869758
    • DTXSID40415679
    • MFCD09049926
    • CS-W003588
    • FT-0701621
    • DB-078884
    • 3-3(-Nitrophenoxy)propionic Acid
    • MDL： MFCD09049926
    • Inchi： 1S/C9H9NO5/c11-9(12)4-5-15-8-3-1-2-7(6-8)10(13)14/h1-3,6H,4-5H2,(H,11,12)
    • InChI Key： XNYOLXUXRGLEAH-UHFFFAOYSA-N
    • SMILES： O(C1C=CC=C(C=1)[N+](=O)[O-])CCC(=O)O

Computed Properties

  • Exact Mass: 211.04800
  • Monoisotopic Mass: 211.04807239g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 92.4

Experimental Properties

  • Color/Form: No data available
  • Density: 1.4±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 374.8±17.0 °C at 760 mmHg
  • Flash Point: 180.5℃
  • Refractive Index: 1.571
  • PSA: 92.35000
  • LogP: 1.97150

3-3(-Nitrophenoxy)propionic Acid Security Information

3-3(-Nitrophenoxy)propionic Acid Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-3(-Nitrophenoxy)propionic Acid Pricemore >>

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3-3(-Nitrophenoxy)propionic Acid Production Method

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